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Compound of Interest |

(2S)-4-Methyl-2-

Compound Name:

(methylamino)pentan-1-ol
CAS No.: 10203-89-1
Cat. No.: B3045120

Get Quote

\ J

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical guide compiled from safety data of structurally related
compounds and is intended for informational purposes for laboratory research and
development. It is not a certified Safety Data Sheet (SDS) for N-Methyl-L-leucinol. Users
should exercise caution and consult with a qualified safety professional before handling this
compound.

Introduction: Understanding N-Methyl-L-leucinol

N-Methyl-L-leucinol, a chiral amino alcohol, is a valuable building block in medicinal chemistry
and drug discovery. Its structural similarity to the amino acid L-leucine, with the addition of a
methyl group on the amine and the reduction of the carboxylic acid to an alcohol, imparts
unique properties that are leveraged in the synthesis of novel therapeutic agents. The
incorporation of the N-methyl group can enhance a molecule's metabolic stability and
membrane permeability, making it a desirable feature in drug design.
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This guide provides a comprehensive overview of the potential hazards and safe handling
practices for N-Methyl-L-leucinol, synthesized from available data on closely related
compounds, primarily L-Leucinol and N-Methyl-L-leucine. The causality behind the
recommended safety protocols is explained to ensure a thorough understanding of the
associated risks.

Physicochemical Properties and Inferred Hazard
Profile

Due to the absence of a specific Safety Data Sheet for N-Methyl-L-leucinol, the following
properties and hazard classifications are extrapolated from its structural analogues.

Property Inferred Value/Information Source (Analogue)
Molecular Formula C7H17NO -

Molecular Weight 131.22 g/mol -

Appearance Likely a solid or viscous liquid. L-Leucinol, N-Methyl-L-leucine

No data available. Expected to
Boiling Point be similar to or slightly higher L-Leucinol
than L-Leucinol (~226 °C).

- Expected to be soluble in ]
Solubility ) N-Methyl-L-leucine
water and organic solvents.[1]

. Likely stable under standard ] ]
Stability - L-Leucinol, N-Methyl-L-leucine
laboratory conditions.

Inferred Hazard Classification:

Based on the data for L-Leucinol, N-Methyl-L-leucinol should be treated as a substance that is:
o Harmful if swallowed.

o Causes skin irritation.

o Causes serious eye irritation/damage.
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e May cause respiratory irritation.

Hazard Identification and Risk Mitigation

The primary hazards associated with N-Methyl-L-leucinol are anticipated to be similar to those
of L-Leucinol, which include irritation to the skin, eyes, and respiratory tract. The presence of
the amino alcohol functional group suggests that it may be corrosive.

Experimental Workflow for Risk Assessment

Caption: A logical workflow for assessing and mitigating risks associated with N-Methyl-L-
leucinol.

Safe Handling and Storage Protocols

Given the inferred hazards, stringent adherence to the following protocols is essential to ensure
personnel safety.

Engineering Controls

All work with N-Methyl-L-leucinol should be conducted in a certified chemical fume hood to
minimize the risk of inhalation. A safety shower and eyewash station must be readily
accessible.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical. The following diagram outlines the decision-making
process for PPE selection.

Caption: A visual guide to selecting the appropriate Personal Protective Equipment.

Handling Procedures

e Avoid contact with skin, eyes, and clothing.
e Avoid breathing dust or vapors.

e Wash hands thoroughly after handling.
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» Keep away from heat, sparks, and open flames.

e Use only in a well-ventilated area, preferably a fume hood.

Storage

» Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated place.

» Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures and First Aid

In the event of exposure, immediate action is crucial.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Wash out mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Emergency Response Decision Tree

© 2026 BenchChem. All rights reserved.

4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3045120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Exposure to
N-Methyl-L-leucinol Occurs

( Assess the situation.
|

s the person conscious?

Inhalation ﬁn Contactwiontact Ingestion

Move to fresh air. Remove contaminated clothing. Flush eves with water for 15 mins Do NOT induce vomiting.
Provide oxygen if needed. Wash skin with soap and water. 4 ’ Rinse mouth with water.

Seek Immediate
Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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